2-(6-Methoxy-3-pyridinylamino)nicotinaldehyde

• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 2-[(6-methoxypyridin-3-yl)amino]pyridine-3-carbaldehyde
• InChI: InChI=1S/C12H11N3O2/c1-17-11-5-4-10(7-14-11)15-12-9(8-16)3-2-6-13-12/h2-8H,1H3,(H,13,15)
• InChI Key: LRJKPHVPCTYPDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC2=C(C=CC=N2)C=O

Description

2-(6-Methoxy-3-pyridinylamino)nicotinaldehyde is a useful research compound. Its molecular formula is C12H11N3O2 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.48 g (28 mmol) of (2-(6-methoxy-3-pyridinyl)amino-3-pyridinyl)methanol was dissolved in chloroform (200 mL), and 7.3 g (84 mmol) of manganese dioxide was added thereto. The resulting mixture was stirred for 48 hours at 50° C. The reaction mixture was filtered, and the filtrate was concentrated. Thus, 6.5 g of the title compound was obtained as an orange-colored solid (yield: quantitative).